Cas no 485-91-6 (Allocryptopine)

Allocryptopine is a derivative of tetrahydropalmatine extracted from Macleaya cordata Allocryptopine has antiarrhythmic effect and can effectively block HERG current

Allocryptopine structure

Product Name:Allocryptopine

CAS No:485-91-6

Molecular Formula:C₂₁H₂₃NO₅

Molecular Weight:369.4110

MDL:MFCD00022318

CID:329316

PubChem ID:98570

Allocryptopine Properties

Names and Identifiers

- ALLOCRYPTOPINE
- 3,4-DIMETHOXY-6-METHYL-5,7,8,15-TETRAHYDRO-6H-BENZO[C][1,3]DIOXOLO[4',5':4,5]BENZO[1,2-G]AZECIN-14-ONE
- ALLOCRYPTOPINE, ALPHA-
- ALPHA-ALLOCRYPTOPINE
- 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl[1,3]benzodioxolo[5,6-e][2]benzazecin-14(6H)-one
- 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methylbenzo[e][1,3]dioxolo[4,5-k][3]benzazecin-14(6H)-one
- Thalictrimine
- C02134
- [1,3]Benzodioxolo[5,6-e][2]benzazecin-14(6H)-one,5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-
- ALLOCRYPTOPINE, ALPHA-(RG)
- 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methyl-[1,3]benzodioxolo[5,6-e][2]benzazecin-14(6H)-one
- Allocrytopine
- alpha-Fagarine
- Fagarine I
- beta-Homochelidonine
- .alpha.-Fagarine
- .beta.-Homochelidonine
- .alpha.-Allocryptopine
- EK27J8ROYB
- NSC645286
- allo-cryptopine
- beta-Allocryptopine
- Benzo(e)(1,3)dioxolo(4,5-k)(3
- Allocryptopine
- Allocryptopin
- 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methyl(1,3)benzodioxolo(5,6-e)(2)benzazecin-14(6H)-one
- ?-Fagarine
- ?-Homochelidonine
- MLS000765018
- MLSMR
- SMR000283023
- NSC-404531
- CHEMBL520043
- Allocryptopine; Alpha-Allocryptopine
- CHEBI:17390
- BBL027872
- NSC148824
- CS-0018245
- 24240-04-8
- NSC-645286
- Taliktrimin (thalictrimine)
- MEGxp0_001784
- Oprea1_535693
- ZAA24004
- Benzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl- (VAN)
- AC-31294
- NSC404531
- Q15410229
- 3,4-dimethoxy-6-methyl-5,7,8,15-tetrahydrobenzo(c)(1,3)benzodioxolo(5,6-g)azecin-14(6H)-one
- .gamma.-Homochelidonine
- NSC 404531
- UNII-EK27J8ROYB
- BCP24946
- BRD-K86670801-001-09-4
- DTXCID40203972
- HMS2735D09
- SCHEMBL673252
- [1,3]Benzodioxolo[5,6-e][2]benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-
- 3,4-Dimethoxy-6-methyl-5,7,8,15-tetrahydrobenzo[c][1,3]benzodioxolo[5,6-g]azecin-14(6H)-one
- .beta.-Allocryptopine
- NS00042269
- 3,4-Dimethoxy-6-methyl-5,7,8,15-tetrahydrobenzo[c][1,3]benzodioxolo[5,6-g]azecin-14(6H)-one #
- 7,8-dimethoxy-11-methyl-17,19-dioxa-11-azatetracyclo[12.7.0.04,9.016,20]henicosa-1(21),4(9),5,7,14,16(20)-hexaen-2-one
- NSC 148824
- VS-08608
- CCG-104087
- Oprea1_700961
- Benzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-
- Benzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-(VAN) (8CI)
- STL372863
- NSC-148824
- BDBM50130203
- ACon1_000293
- HY-N1933
- 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methylbenzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one
- DTXSID60871677
- 7,8-dimethoxy-11-methyl-17,19-dioxa-11-azatetracyclo[12.7.0.0 , .0 , ]henicosa-1(14),4(9),5,7,15,20-hexaen-2-one
- a-Fagarine; Thalictrimine; a-allo-Cryptopine; ss-Homochelidonine
- ALLOCRYPTOPINE [MI]
- ?-ALLOCRYPTOPINE
- 485-91-6
- AKOS000730626
- Benzo[e][1,5-k][3]benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl- (VAN8C
- DB-051564
- Taliktrimin
- Q-100541
- gamma-Homochelidonine
- EINECS 207-626-5
- BRD-K86670801-001-01-1
- 7,8-DIMETHOXY-11-METHYL-17,19-DIOXA-11-AZATETRACYCLO[12.7.0.0?,?.0(1)?,(2)?]HENICOSA-1(14),4(9),5,7,15,20-HEXAEN-2-ONE
- 48216-02-0
- +Expand
- MDL： MFCD00022318
- InChIKey： HYBRYAPKQCZIAE-UHFFFAOYSA-N
- Inchi： 1S/C21H23NO5/c1-22-7-6-14-9-19-20(27-12-26-19)10-15(14)17(23)8-13-4-5-18(24-2)21(25-3)16(13)11-22/h4-5,9-10H,6-8,11-12H2,1-3H3
- SMILES： O1C([H])([H])OC2=C1C([H])=C1C(=C2[H])C(C([H])([H])C2C([H])=C([H])C(=C(C=2C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O

Computed Properties

Exact Mass: 369.157623g/mol
Surface Charge: 0
XLogP3: 2.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 369.157623g/mol
Monoisotopic Mass: 369.157623g/mol
Topological Polar Surface Area: 57.2Å²
Heavy Atom Count: 27
Complexity: 529
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 369.4

Experimental Properties

LogP: 2.78370
PSA: 57.23000
Refractive Index: 1.573
Boiling Point: 552.7 ℃ at 760 mmHg
Melting Point: 160～161℃
Flash Point: 288.1 ℃
Density: 1.216

Allocryptopine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D97L-5mg	ALLOCRYPTOPINE	485-91-6	≥95%	5mg	$66.00	2024-05-01
A2B Chem LLC	AG17665-5mg	ALLOCRYPTOPINE	485-91-6	≥95%	5mg	$25.00	2024-04-19
Aaron	AR00D9FX-20mg	ALLOCRYPTOPINE	485-91-6		20mg	$169.00
ChemScence	CS-0018245-5mg	Allocryptopine	485-91-6	99.74%	5mg	$235.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0143-20mg	Allocryptopine	485-91-6	98%	20mg	$135	2023-09-20
DC Chemicals	DCB-059-20 mg	Allocryptopine	485-91-6	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	D660082-20mg	Allocryptopine	485-91-6	98%	20mg	$1980	2022-06-08
MedChemExpress	HY-N1933-1mg	Allocryptopine	485-91-6	99.74%	1mg	￥250
PhytoLab	89897-50mg	α-Allocryptopine	485-91-6	≥ 95.0 %	50mg	€1089
S e l l e c k ZHONG GUO	S0948-1mg	Allocryptopine	485-91-6		1mg	￥1793.61	2022-04-26

Allocryptopine Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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NAN JING PU YI Biotechnology Co., Ltd.

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Email:jingcuibio@163.com

Allocryptopine Related Literature

1. Applying target data screening followed by characteristic fragment filtering for the comprehensive screening and identification of alkaloids in Corydalis yanhusuo?W. T. Wang by UPLC-Q-TOF/MSE

Meiling Wang,Yuehong Liu,Shuang Fu,Qingqing Zhang,Qing Wang,Xiaoyan Gao RSC Adv. 2017 7 53545
2. Zeolite based solid-phase extraction coupled with UPLC-Q-TOF-MS for rapid analysis of acetylcholinesterase binders from crude extract of Corydalis yanhusuo

Yi Tao,Yanhui Jiang,Weidong Li,Baochang Cai RSC Adv. 2016 6 98476
3. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1988 5 265
4. The classification and identification of complex chemical compositions in yanhusuo herb using UPLC-Q-TOF/MS

Lei Yuan,Jia Yin,Meng Tian,Jiabin Xie,Yuan Wang,Zhiguo Hou,Yubo Li,Yanjun Zhang Anal. Methods 2016 8 2274
5. Total content determination for the effective fraction of the alkaloids in Dicranostigma leptopodum (Maxim.) Fedde by HPLC and ultraviolet-visible spectrophotometry

Yali Chen,Ruxia Li,Rongrong Gao,Qian Yan,Mei Zhong,Junxi Liu,Quanyi Zhao,Duolong Di Anal. Methods 2016 8 2645
6. The systematic characterization of multiple components and metabolic profiling of bioactive constituents in Yaobitong capsule by UHPLC/Q-TOF-MS/MS

Shuru Bai,Xianhui Li,Zhenzhong Wang,Wei Xiao,Longshan Zhao Anal. Methods 2021 13 5589
7. Direct analysis of quaternary alkaloids by in situ reactive desorption corona beam ionization MS

Yulan Hou,Tingting Wu,Yaru Liu,Hua Wang,Yingzhuang Chen,Bo Chen,Wenjian Sun Analyst 2014 139 5185
8. Determination of the partition coefficient of isoquinoline alkaloids from Chelidonium majus by reversed phase thin layer chromatography

Aleksandra Czeszak,Matylda Resztak,Andrzej Czyrski,Izabela Nowak New J. Chem. 2020 44 7484
9. LVII.—The conversion of berberine into β-homochelidonine (α-allocryptopine)

Robert Downs Haworth,William Henry Perkin J. Chem. Soc. 1926 129 445
10. Rapid discovery and identification of multiple absorbed chemical constituents and metabolites in rat cerebrospinal fluid after oral administration of Jitai tablets by a LC-MS based metabolomics approach

Shuping Wang,Peng Fu,Lei Liu,Lingling Wang,Chengcheng Peng,Weidong Zhang,Runhui Liu RSC Adv. 2016 6 32811

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